Cas no 128011-16-5 (Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-)
128011-16-5 structure
Product Name:Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
CAS No:128011-16-5
MF:C20H39N3O
MW:337.543165445328
CID:1222461
PubChem ID:71340571
Update Time:2025-04-20
Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
- N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]dodecanamide
- DTXSID10767733
- 128011-16-5
-
- Inchi: 1S/C20H39N3O/c1-4-5-6-7-8-9-10-11-12-15-20(24)23(18-13-16-21)19-14-17-22(2)3/h4-15,17-19H2,1-3H3
- InChI Key: SDWQJMBUPFAGFU-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCC)N(CCC#N)CCCN(C)C
Computed Properties
- Exact Mass: 337.30957
- Monoisotopic Mass: 337.309312876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- PSA: 47.34
Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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